![molecular formula C19H22N2O3S B4233674 N-{2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzenesulfonamide](/img/structure/B4233674.png)
N-{2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzenesulfonamide
Overview
Description
N-{2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzenesulfonamide, commonly known as MPB, is a chemical compound that has been extensively studied for its potential use in scientific research. MPB is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool in the study of various biological systems. In
Mechanism of Action
MPB is believed to act as an inhibitor of carbonic anhydrase, an enzyme that is involved in the regulation of pH in the body. By inhibiting carbonic anhydrase, MPB is thought to affect the pH balance of cells, which in turn can have a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
MPB has been shown to have a variety of biochemical and physiological effects. The compound has been shown to affect the pH balance of cells, which can have a variety of downstream effects. MPB has been shown to affect the cardiovascular system, the nervous system, and the immune system, among others. The compound has also been shown to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
MPB has a number of advantages for use in lab experiments. The compound is readily available and has been extensively studied, making it a well-established tool for research. MPB is also relatively stable and has a long shelf-life. However, there are also limitations to the use of MPB in lab experiments. The compound can be expensive, and its effects can be complex and difficult to interpret. Additionally, MPB can have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are a number of future directions for the study of MPB. One area of research is the development of more specific and potent inhibitors of carbonic anhydrase. Another area of research is the exploration of the effects of MPB on different biological systems. Additionally, there is interest in the development of new methods for the synthesis of MPB and related compounds. Finally, there is interest in the development of new applications for MPB in the study of various biological systems.
Conclusion:
In conclusion, MPB is a valuable tool for scientific research, with a variety of biochemical and physiological effects. The compound has been extensively studied and is readily available for research purposes. While there are limitations to the use of MPB in lab experiments, the compound has a number of advantages and is expected to continue to be an important tool for research in the future.
Scientific Research Applications
MPB has been extensively studied for its potential use in scientific research. The compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool in the study of various biological systems. MPB has been used in studies of the cardiovascular system, the nervous system, and the immune system, among others.
Properties
IUPAC Name |
N-[2-(4-methylpiperidine-1-carbonyl)phenyl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c1-15-11-13-21(14-12-15)19(22)17-9-5-6-10-18(17)20-25(23,24)16-7-3-2-4-8-16/h2-10,15,20H,11-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQARVYGMBSQFGX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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